Cas no 1805664-38-3 (Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate
• CAS No: 1805664-38-3
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5011398
• Update Time: 2025-05-23

Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate

• Inchi： 1S/C14H15F2NO3/c1-3-9-5-6-10(7-12(18)19-4-2)11(8-17)13(9)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： UOMCEBBJJMIQFC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=CC=1CC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate

Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate, with the CAS number 1805664-38-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethoxy group, and an ethyl group attached to a phenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have highlighted the use of catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the phenyl ring with the desired substituents. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored functionalities.

One of the most intriguing aspects of this compound is its potential in drug discovery. The cyano group and difluoromethoxy group are known to enhance pharmacokinetic properties, such as bioavailability and metabolic stability. Recent research has demonstrated that Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate exhibits promising activity in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key therapeutic targets makes it a compelling candidate for further investigation in the development of novel therapeutics.

In addition to its pharmacological applications, Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate has shown potential in materials science. The compound's unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its integration into polymer blends to enhance electrical conductivity and mechanical stability, paving the way for its application in advanced materials.

The structural complexity of Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate also presents challenges in terms of characterization and analysis. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are essential for confirming its molecular structure and purity. Researchers have developed innovative strategies to overcome these challenges, ensuring accurate characterization even for complex molecules like this one.

Looking ahead, the continued exploration of Ethyl 2-cyano-3-difluoromethoxy-4-ethylphenylacetate is expected to yield further insights into its potential applications. Collaborative efforts between chemists, pharmacologists, and materials scientists are likely to drive innovation in this field. As research progresses, this compound will undoubtedly play a pivotal role in advancing both medical treatments and cutting-edge technologies.